Cas no 873221-73-9 (ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate)

• Product Name: ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate
• CAS No: 873221-73-9
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5791696
• PubChem ID: 61792576
• Update Time: 2025-06-14

ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• CTXYSYJHSRNFSK-UHFFFAOYSA-N
• ethyl 4-(1-methylpyrazol-4-yl)-2,4-dioxobutanoate
• Ethyl 1-methyl-alpha,gamma-dioxo-1H-pyrazole-4-butanoate
• 873221-73-9
• 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoic acid ethyl ester
• CS-0235794
• DTXSID601239727
• ethyl 4-(1-methyl-1h-pyraZol-4-yl)-2,4-dioxobutanoate
• EN300-1609256
• SCHEMBL4925423
• AKOS011064741
• 1H-Pyrazole-4-butanoic acid, 1-methyl-α,γ-dioxo-, ethyl ester
• Ethyl 1-methyl-I+/-,I(3)-dioxo-1H-pyrazole-4-butanoate
• 1H-Pyrazole-4-butanoic acid, 1-methyl-alpha,gamma-dioxo-, ethyl ester
• DB-385285
• G73941
• ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate

• Inchi： 1S/C10H12N2O4/c1-3-16-10(15)9(14)4-8(13)7-5-11-12(2)6-7/h5-6H,3-4H2,1-2H3
• InChI Key： CTXYSYJHSRNFSK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C1C=NN(C)C=1)=O)=O)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 382.0±22.0 °C(Predicted)
• pka: 5.92±0.50(Predicted)

Additional information on ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate

Comprehensive Overview of Ethyl 4-(1-Methyl-1H-Pyrazol-4-yl)-2,4-Dioxobutanoate (CAS No. 873221-73-9)

The compound ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate (CAS No. 873221-73-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a dioxobutanoate moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammation.

One of the key reasons for the growing interest in ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate is its role in the development of small-molecule inhibitors. With the rise of personalized medicine, there is a surge in demand for compounds that can modulate specific biological pathways. This compound's ability to interact with kinase enzymes and GPCRs (G-protein-coupled receptors) positions it as a promising candidate for next-generation therapeutics. Recent studies have highlighted its potential in addressing conditions like diabetes and autoimmune diseases, aligning with the current focus on precision medicine.

From a synthetic chemistry perspective, CAS No. 873221-73-9 is valued for its reactivity and compatibility with various coupling reactions. Its ethyl ester group facilitates further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for medicinal chemists aiming to optimize drug candidates for improved bioavailability and reduced side effects. The compound's stability under standard laboratory conditions also makes it a practical choice for high-throughput screening.

In the agrochemical sector, ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate is being investigated for its herbicidal and fungicidal properties. As sustainable farming practices gain traction, there is a pressing need for eco-friendly crop protection agents. Early-stage trials suggest that derivatives of this compound could offer selective action against weeds and pathogens, minimizing environmental impact. This aligns with the global shift toward green chemistry and reduced reliance on traditional pesticides.

The commercial availability of CAS No. 873221-73-9 has expanded in recent years, driven by demand from contract research organizations (CROs) and academic labs. Suppliers often highlight its high purity (>98%) and compatibility with HPLC and NMR analysis, ensuring reproducibility in experimental workflows. For researchers, accessing reliable batches of this compound is critical for advancing projects in hit-to-lead optimization and structure-activity relationship (SAR) studies.

Looking ahead, the applications of ethyl 4-(1-methyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate are expected to diversify further. Innovations in catalysis and biocatalysis could unlock new synthetic routes, enhancing its scalability. Additionally, collaborations between academia and industry may accelerate its adoption in clinical and agricultural settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.